Cas no 55791-69-0 (4-(Nonadecylamino)benzoic acid)

• Product name: 4-(Nonadecylamino)benzoic acid
• CAS No: 55791-69-0
• MF: C₂₆H₄₅NO₂
• MW: 403.641
• CID: 2831871
• PubChem ID: 20556309

4-(Nonadecylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• CHEMBL32055
• DTXSID70608653
• SCHEMBL11280086
• 4-Nonadecylamino-benzoic acid
• FDIAQFIWISNAQO-UHFFFAOYSA-N
• 4-(n-nonadecylamino)benzoic acid
• 4-(NONADECYLAMINO)BENZOIC ACID
• 55791-69-0
• 4-(Nonadecylamino)benzoic acid

• Inchi： InChI=1S/C26H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-27-25-21-19-24(20-22-25)26(28)29/h19-22,27H,2-18,23H2,1H3,(H,28,29)
• InChI Key： FDIAQFIWISNAQO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 403.345029678Da
• Monoisotopic Mass: 403.345029678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(Nonadecylamino)benzoic acid

测试